![molecular formula C22H24N2O3S B4232258 N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide](/img/structure/B4232258.png)
N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide
Overview
Description
N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide, also known as EIPA, is a chemical compound that has been widely used in scientific research. EIPA has been found to have various biochemical and physiological effects, making it a valuable tool in many areas of research.
Mechanism of Action
N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide inhibits the activity of the Na+/H+ exchanger by binding to the intracellular domain of the protein. This binding prevents the exchange of Na+ and H+ ions, leading to a decrease in intracellular pH. This decrease in pH has been shown to have an effect on ion channels, leading to changes in cell migration and cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell migration, the induction of apoptosis, and the inhibition of cancer cell proliferation. This compound has also been found to have an effect on ion channels, leading to changes in membrane potential and the regulation of intracellular pH.
Advantages and Limitations for Lab Experiments
One of the advantages of N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide is its ability to inhibit the activity of the Na+/H+ exchanger, making it a valuable tool in the study of ion channels, cell migration, and cancer. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many future directions for the use of N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide in scientific research. One direction is the study of the role of this compound in the regulation of intracellular pH and its effect on ion channels. Another direction is the use of this compound in the development of new cancer therapies, as it has been found to inhibit cancer cell proliferation. Additionally, the use of this compound in the study of other physiological processes, such as cell signaling and apoptosis, is an area of future research.
Scientific Research Applications
N~2~-ethyl-N~2~-(2-naphthylsulfonyl)-N~1~-(1-phenylethyl)glycinamide has been used in various scientific research applications, including the study of ion channels, cell migration, and cancer. This compound has been found to inhibit the activity of the Na+/H+ exchanger, which is involved in regulating intracellular pH. This inhibition has been shown to have an effect on ion channels, leading to changes in cell migration and cancer cell proliferation.
Properties
IUPAC Name |
2-[ethyl(naphthalen-2-ylsulfonyl)amino]-N-(1-phenylethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3S/c1-3-24(16-22(25)23-17(2)18-9-5-4-6-10-18)28(26,27)21-14-13-19-11-7-8-12-20(19)15-21/h4-15,17H,3,16H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRWFMUVSTGWSSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)NC(C)C1=CC=CC=C1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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